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Compound of Interest

Compound Name: Ruthenium-103

CAS No.: 13968-53-1

Cat. No.: B1205195

Get Quote

For Immediate Implementation: This document provides essential safety protocols and

operational guidance for all laboratory personnel, including researchers, scientists, and drug

development professionals, who handle Ruthenium-103. Adherence to these procedures is

mandatory to ensure a safe and compliant laboratory environment.

Ruthenium-103 (¹⁰³Ru) is a radioactive isotope with a half-life of 39.35 days, emitting both beta

particles and gamma radiation.[1] While a valuable tool in various research applications, its

handling necessitates stringent safety measures to mitigate radiological hazards. This guide

outlines the required personal protective equipment (PPE), step-by-step operational

procedures, and disposal plans to minimize exposure and prevent contamination.

Essential Personal Protective Equipment (PPE)
All personnel handling Ruthenium-103 must wear the following PPE. This is the minimum

requirement, and specific experimental conditions may warrant additional protective measures.
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PPE Component Specification Rationale

Body Protection Lab Coat
Prevents contamination of

personal clothing.

Hand Protection Disposable Gloves
Prevents skin contamination.

Must be changed frequently.

Eye Protection
Safety Glasses with Side

Shields

Protects eyes from splashes of

radioactive material.

Dosimetry
Whole Body and Finger

Dosimeters

Required when handling > 1.0

mCi of ¹⁰³Ru to monitor

radiation exposure.[1]

Quantitative Radiological Data for Ruthenium-103
Understanding the radiological properties of Ruthenium-103 is critical for safe handling and

experimental design. The following table summarizes key quantitative data.

Parameter Value Reference

Physical Half-Life 39.35 days [1]

Beta Energy (Maximum) 226.0 keV (90.0% abundance) [1]

Gamma Energy (Principal) 497.1 keV (88.9% abundance) [1]

Specific Gamma Constant
0.33 mrem/h at 1.0 meter per

millicurie
[1]

Lead Shielding (HVL) 5.0 mm [1]

Lead Shielding (TVL) 16.5 mm [1]

Exposure Rate (1.0 mCi

unshielded)
3320.00 mrem/h at 1.00 cm [1]

Exposure Rate (1.0 mCi

unshielded)
33.20 mrem/h at 10.00 cm [1]
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Experimental Protocol: Step-by-Step Handling of
Ruthenium-103
This protocol outlines a generalized procedure for handling Ruthenium-103 in a laboratory

setting. Specific experimental steps should be incorporated into this framework.

Preparation and Pre-Handling Checks
Designated Area: All work with ¹⁰³Ru must be conducted in a designated and properly

labeled radioactive materials area.

Engineering Controls: Use a certified chemical fume hood or glove box for all operations that

may generate aerosols or involve volatile forms of ¹⁰³Ru.[1]

Shielding: Assemble appropriate lead shielding around the work area. Use lead bricks or

other high-density materials. Plexiglass or other low-density materials are not effective for

shielding the gamma radiation from ¹⁰³Ru.[1]

Survey Meter: Ensure a calibrated and operational Geiger-Müller (GM) survey meter with a

pancake probe is available.[1]

Waste Containers: Prepare properly labeled radioactive waste containers for solid and liquid

waste.

Handling Procedure
Don PPE: Put on all required personal protective equipment.

Source Handling: Use remote handling tools, such as tongs or forceps, whenever possible,

especially when working with activities greater than 1 mCi.[1]

Aerosol Prevention: Exercise caution to prevent the generation of aerosols. When using

syringes, expel solutions gently to avoid creating airborne droplets.[1]

Contamination Control: Cover work surfaces with absorbent paper. Immediately clean up any

spills using appropriate decontamination procedures.
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Post-Handling Procedures
Decontamination: After completing the work, decontaminate all equipment and the work

area.

Monitoring: Use the GM survey meter to monitor hands, clothing, shoes, and the work area

for any contamination before leaving the designated area.[1]

Doff PPE: Remove PPE in the designated area, starting with gloves, followed by the lab

coat. Wash hands thoroughly.

Record Keeping: Maintain an accurate inventory of ¹⁰³Ru, documenting its use and disposal.

Disposal Plan for Ruthenium-103 Waste
Proper disposal of radioactive waste is crucial for safety and regulatory compliance.

Ruthenium-103, with its intermediate half-life, falls into specific waste categories.[2]

Segregation: Segregate ¹⁰³Ru waste from other radioactive and non-radioactive waste

streams.[2]

Solid Waste: Place contaminated solid waste, such as gloves, absorbent paper, and

plasticware, in a designated and clearly labeled solid radioactive waste container.[2]

Liquid Waste: Collect liquid radioactive waste in a designated, sealed, and labeled container.

Do not dispose of ¹⁰³Ru solutions down the sink unless specifically authorized and within

permissible limits, as microspheres can accumulate in plumbing.[3]

Sharps Waste: Place any contaminated sharps (needles, scalpels) into a designated sharps

container for radioactive waste.[2]

Waste Pickup: Contact your institution's Environmental Health and Safety (EHS) or Radiation

Safety Office (RSO) for collection and disposal of radioactive waste.

Visualizing the Workflow: Safe Handling of
Ruthenium-103
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The following diagram illustrates the key steps and decision points in the safe handling of

Ruthenium-103, from preparation to disposal.

1. Preparation

2. Handling

3. Post-Handling & Monitoring

4. Waste Disposal

Designate & Prepare Work Area

Set Up Lead Shielding

Gather PPE & Dosimetry

Verify Survey Meter Operation

Prepare Labeled Waste Containers

Don PPE

Handle ¹⁰³Ru with Remote Tools

Prevent Aerosol Generation

Decontaminate Work Area & Equipment

Monitor Personnel & Area for Contamination

Doff PPE & Wash Hands

Segregate Solid, Liquid, & Sharps Waste

Package in Labeled Containers

Request Waste Pickup from EHS/RSO
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Click to download full resolution via product page

Caption: Workflow for the safe handling of Ruthenium-103.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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